Cas no 1185320-27-7 (5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide)

• Product Name: 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
• CAS No: 1185320-27-7
• MF: C₄H₅N₃O₃
• MW: 143.100800275803
• MDL: MFCD12827477
• CID: 1078310
• PubChem ID: 45791199
• Update Time: 2025-05-22

5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
• AK-56344
• Ambcb4032857
• FT-0683551
• I14-30967
• MolPort-008-154-131
• LS-03851
• ALBB-012324
• 1185320-27-7
• MFCD12827477
• AKOS005173597
• CS-0329398
• DTXSID60672464
• 1,2,4-oxadiazole-3-carboxamide, 5-(hydroxymethyl)-

• MDL： MFCD12827477
• Inchi： 1S/C4H5N3O3/c5-3(9)4-6-2(1-8)10-7-4/h8H,1H2,(H2,5,9)
• InChI Key： QKFBZCPFXZFMIP-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC(C(N)=O)=N1

Computed Properties

• Exact Mass: 143.03309103g/mol
• Monoisotopic Mass: 143.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 102Ų

5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide Security Information

• HazardClass：IRRITANT

Additional information on 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide

5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide (CAS 1185320-27-7): A Versatile Heterocyclic Compound with Emerging Applications

The 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide (CAS 1185320-27-7) represents an intriguing heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This oxadiazole derivative features a unique molecular architecture combining a hydroxymethyl group with a carboxamide functionality on the 1,2,4-oxadiazole ring system, creating multiple sites for chemical modification and biological interaction.

Recent studies highlight the compound's potential as a pharmacophore building block in drug discovery programs. The 1,2,4-oxadiazole scaffold is known for its metabolic stability and ability to participate in hydrogen bonding, making 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide particularly valuable for designing novel bioactive molecules. Researchers are exploring its applications in developing enzyme inhibitors and receptor modulators, especially in areas like metabolic disorders and neurological conditions.

The synthetic versatility of CAS 1185320-27-7 allows for numerous derivatization pathways. The hydroxymethyl group can be readily converted to various esters, ethers, or other functional groups, while the carboxamide moiety offers opportunities for further structural elaboration. This flexibility makes the compound a valuable intermediate in medicinal chemistry, particularly for creating structure-activity relationship (SAR) libraries.

Beyond pharmaceutical applications, 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide has shown promise in materials science. Its heterocyclic core contributes to thermal stability, while the polar functional groups enhance solubility in various solvents. These properties make it potentially useful in developing advanced polymers, coordination complexes, and functional materials with specific electronic or optical characteristics.

Current market trends indicate growing demand for specialty heterocyclic compounds like CAS 1185320-27-7. The global focus on personalized medicine and targeted therapies has increased the need for novel chemical scaffolds that can serve as platforms for drug development. Additionally, the compound's potential in agrochemical research and material innovation expands its commercial viability across multiple industries.

Analytical characterization of 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its solubility profile varies significantly with pH and solvent polarity, an important consideration for formulation development.

From a regulatory perspective, CAS 1185320-27-7 currently falls into the category of research chemicals with no significant restrictions in most jurisdictions. However, researchers should always verify local regulations before handling or transporting the material. Proper laboratory practices including the use of personal protective equipment are recommended when working with this compound.

The future outlook for 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide appears promising, with several research groups investigating its potential in bioconjugation chemistry and prodrug design. The compound's ability to serve as a versatile synthon in organic synthesis continues to attract interest from both academic and industrial researchers seeking novel chemical entities for various applications.

For researchers considering CAS 1185320-27-7 for their projects, several key factors should be evaluated: purity requirements, synthetic accessibility of desired derivatives, and compatibility with intended biological or material systems. The compound's relatively straightforward synthesis from commercially available starting materials makes it accessible for most synthetic chemistry laboratories.

In conclusion, 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide represents an important addition to the toolbox of heterocyclic chemistry. Its unique structural features and functional group arrangement offer multiple avenues for chemical modification and biological evaluation. As research into oxadiazole derivatives continues to expand, this particular compound is likely to play an increasingly significant role in both pharmaceutical development and materials innovation.